Cas no 1261872-97-2 (2-Amino-6-iodobenzaldehyde)

• Product Name: 2-Amino-6-iodobenzaldehyde
• CAS No: 1261872-97-2
• MF: C₇H₆INO
• MW: 247.033113956451
• CID: 4773104
• PubChem ID: 89090491
• Update Time: 2026-02-26

2-Amino-6-iodobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-iodobenzaldehyde
• CS-0188076
• D70934
• 1261872-97-2
• BS-15108
• AKOS027360948
• SCHEMBL13456108

• Inchi： 1S/C7H6INO/c8-6-2-1-3-7(9)5(6)4-10/h1-4H,9H2
• InChI Key： DIRYXUCGWJRLLM-UHFFFAOYSA-N
• SMILES： IC1=CC=CC(=C1C=O)N

Computed Properties

• Exact Mass: 246.94941g/mol
• Monoisotopic Mass: 246.94941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1

Additional information on 2-Amino-6-iodobenzaldehyde

Comprehensive Overview of 2-Amino-6-iodobenzaldehyde (CAS No. 1261872-97-2): Properties, Applications, and Research Insights

2-Amino-6-iodobenzaldehyde (CAS No. 1261872-97-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This halogenated benzaldehyde derivative features an amino group at the 2-position and an iodo substituent at the 6-position, making it a versatile intermediate for synthesizing complex molecules. Its molecular formula, C₇H₆INO, and unique structural properties enable diverse applications, particularly in drug discovery and functional material design.

The compound's iodo-functionalized aromatic ring allows for selective cross-coupling reactions, such as Suzuki-Miyaura or Ullmann-type couplings, which are critical for constructing bioactive molecules. Researchers frequently utilize 2-Amino-6-iodobenzaldehyde as a precursor for heterocyclic compounds, including quinazolines and indoles, which are prevalent in FDA-approved drugs. Recent studies highlight its role in developing tyrosine kinase inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapies.

From a synthetic chemistry perspective, the aldehyde group in 2-Amino-6-iodobenzaldehyde offers reactivity for condensation, reductive amination, and nucleophilic addition reactions. This flexibility has made it valuable in high-throughput screening libraries and combinatorial chemistry workflows. Notably, its iodine atom facilitates radioisotope labeling (e.g., with ¹²⁵I), supporting advancements in molecular imaging and diagnostic probe development—a hot topic in precision medicine.

Environmental and stability considerations are also key discussion points. The compound exhibits moderate solubility in polar organic solvents like DMSO and methanol but requires storage under inert conditions due to potential sensitivity to light and oxidation. Analytical techniques such as HPLC-MS and NMR spectroscopy are routinely employed for purity assessment, reflecting industry standards for quality control in fine chemical production.

Emerging trends in green chemistry have spurred interest in optimizing synthetic routes for 2-Amino-6-iodobenzaldehyde to minimize hazardous byproducts. Catalytic methods using palladium complexes or photocatalysis are under investigation, addressing the pharmaceutical sector's push toward sustainable practices. These innovations resonate with broader searches on "eco-friendly synthesis" and "catalytic halogenation," which rank highly in academic and industrial queries.

In material science, the compound's ability to form Schiff bases with amines has been exploited to design luminescent sensors and metal-organic frameworks (MOFs). Such applications tie into popular searches around "smart materials" and "chemical sensors for environmental monitoring," highlighting its interdisciplinary relevance. Recent patents disclose its use in organic electronics, particularly as a building block for hole-transporting layers in OLED devices.

For researchers sourcing CAS 1261872-97-2, vendor-provided specifications typically include ≥95% purity (HPLC) and detailed spectroscopic data. Pricing trends indicate fluctuations based on iodine commodity markets, a point of interest for procurement teams analyzing "cost-effective synthetic intermediates." Regulatory compliance (e.g., REACH, FDA DMF filings) is another critical consideration, often addressed in technical datasheets.

Future directions for 2-Amino-6-iodobenzaldehyde research may explore its utility in bioconjugation chemistry for antibody-drug conjugates (ADCs) or covalent inhibitor design—areas dominating recent PubMed publications. As AI-driven molecular property prediction tools advance, computational studies of this compound's reactivity could streamline its application in de novo drug design pipelines.